Cas no 1250975-35-9 (1-[(cyclopropylamino)methyl]cyclopentan-1-amine)

• Product Name: 1-[(cyclopropylamino)methyl]cyclopentan-1-amine
• CAS No: 1250975-35-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5558406
• Update Time: 2025-09-27

1-[(cyclopropylamino)methyl]cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanamine, 1-amino-N-cyclopropyl-
• 1-[(cyclopropylamino)methyl]cyclopentan-1-amine

• Inchi： 1S/C9H18N2/c10-9(5-1-2-6-9)7-11-8-3-4-8/h8,11H,1-7,10H2
• InChI Key： IWHJFRMZBZHZNQ-UHFFFAOYSA-N
• SMILES： C1(N)(CNC2CC2)CCCC1

Additional information on 1-[(cyclopropylamino)methyl]cyclopentan-1-amine

1-[(Cyclopropylamino)methyl]cyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 1250975-35-9, commonly referred to as 1-[(cyclopropylamino)methyl]cyclopentan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of cyclopentanamine, featuring a cyclopropylamino substituent attached to the cyclopentane ring via a methylene group. The cyclopropylamino group introduces interesting steric and electronic effects, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclopropylamine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The cyclopentane ring in this compound provides a rigid framework, which can enhance the molecule's stability and bioavailability. Moreover, the presence of the amino group allows for various functionalization possibilities, enabling the creation of diverse chemical libraries for high-throughput screening.

One of the most promising areas of research involving 1-[(cyclopropylamino)methyl]cyclopentan-1-amine is its role as a building block in medicinal chemistry. Researchers have explored its potential as a lead compound for developing inhibitors of key enzymes involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, studies have demonstrated that this compound can modulate the activity of protein kinases, which are critical targets in oncology.

The synthesis of 1-[(cyclopropylamino)methyl]cyclopentan-1-amine typically involves multi-step reactions, including alkylation and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are particularly important for scaling up production to meet growing demand from both academic and industrial sectors.

In terms of biological activity, this compound has shown moderate inhibitory effects on several enzymes, including tyrosine kinases and serine/threonine kinases. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a candidate for further investigation in chronic inflammatory diseases. However, more extensive pharmacokinetic and toxicological studies are required to fully evaluate its suitability as a therapeutic agent.

The structural versatility of 1-[(cyclopropylamino)methyl]cyclopentan-1-amine also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to exploratory research in catalysis and coordination chemistry. For example, derivatives of this compound have been used as ligands in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity compared to traditional ligands.

From an environmental perspective, the biodegradability and ecological impact of 1-[(cyclopropylamino)methyl]cyclopentan-1-amine are currently under investigation. Preliminary data suggest that it may degrade relatively quickly under aerobic conditions, reducing its potential environmental footprint. However, further studies are needed to confirm these findings and assess its long-term effects on ecosystems.

In conclusion, 1-[(cyclopropylamino)methyl]cyclopentan-1-amine (CAS No. 1250975-35-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.